![molecular formula C22H17N3O2 B5423280 2-methoxy-N-[3-(2-quinoxalinyl)phenyl]benzamide](/img/structure/B5423280.png)
2-methoxy-N-[3-(2-quinoxalinyl)phenyl]benzamide
Overview
Description
“2-methoxy-N-[3-(2-quinoxalinyl)phenyl]benzamide” is a benzamide compound . Benzamides are a significant class of amide compounds that have been widely used in medical, industrial, biological, and potential drug industries . They have been found in various natural products in organic chemistry .
Synthesis Analysis
Benzamide compounds are synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . All the obtained products are purified, and the analysis of these products is determined with IR, 1 H NMR, 13 C NMR spectroscopic, and elemental methods .Molecular Structure Analysis
The molecular formula of “this compound” is C24H20N4O3 . It has an average mass of 412.441 Da and a monoisotopic mass of 412.153534 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a boiling point of 701.60°C and a melting point of 306.77°C . The log Kow (KOWWIN v1.67 estimate) is 1.88 .properties
IUPAC Name |
2-methoxy-N-(3-quinoxalin-2-ylphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O2/c1-27-21-12-5-2-9-17(21)22(26)24-16-8-6-7-15(13-16)20-14-23-18-10-3-4-11-19(18)25-20/h2-14H,1H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEYTVMLRTDCRMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4N=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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